Cas no 26099-09-2 (Polymaleic acid)

• Product Name: Polymaleic acid
• CAS No: 26099-09-2
• MF: C₄H₄O₄
• MW: 116.0721616745
• CID: 52848
• PubChem ID: 723
• Update Time: 2026-04-15

Polymaleic acid Chemical and Physical Properties

Names and Identifiers

• Polymaleic acid
• 2-Butenedioicacid(Z)-,homopolymer
• POLY(MALEIC ACID)
• (z)-2-butenedioic acid homopolymer
• MALEIC ACID POLYMER
• hydrolyzed polymaleic anhydride
• Hydrolysed Polymaleic Anhydride
• PolymaleicacidAq
• HPMA
• Polymaleic aci
• Hydrolized polymaleic anhydride
• PMA
• 水解聚马来酸酐
• maleic acid
• cis-butenedioic acid
• Toxilic acid
• Maleinic acid
• Malenic acid
• (2Z)-but-2-enedioic acid
• 2-Butenedioic acid (Z)-
• 2-Butenedioic acid (2Z)-
• 2-Butenedioic acid, (Z)-
• cis-1,2-Ethylenedicarboxylic acid
• maleate
• Butenedioic acid, (Z)-
• (Z)-Butenedioic acid
• Kyselina maleinova
• (Z)-2-Butenedioic acid
• 1,2-Ethylenedicarboxylic acid, (Z)
• cis-2-Butenedioic acid
• Kyselina maleinova [Czech]
• Maleic acid, 99%
• NA2
• 26099-09-2
• DTXSID8048157
• 1,2-Ethenedicarboxylic
• HMS3373M04
• AKOS025243730
• NS00080993
• FT-0628117
• NCIOpen2_003792
• 2-Butenedioic acid
• Beta-aminopropionitrile fumarate (2:1)
• NCI60_002239
• FT-0626563
• FT-0668590
• Q27109609
• VZCYOOQTPOCHFL-UHFFFAOYSA-N
• NCIOpen2_004870
• Polymaleic Acid (Aqueous Solution)
• DB-002667
• Butenedioic acid
• 2-aButenedioic acid

• Inchi： 1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)
• InChI Key： VZCYOOQTPOCHFL-UHFFFAOYSA-N
• SMILES： OC(C=CC(=O)O)=O

Computed Properties

• Exact Mass: 174.0528
• Monoisotopic Mass: 116.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Orange transparent liquid
• Density: 1.18 (48% aq.)
• Melting Point: No data available
• Boiling Point: 355.5±25.0 °C at 760 mmHg
• Flash Point: 95 °C
• Refractive Index: 1.526
• PSA: 83.83
• Solubility: Soluble in water

Polymaleic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： R36
• Safety Instruction： S24/25;S28;S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36
• Safety Term：S24/25;S28;S36/37/39
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Polymaleic acid

Polymaleic Acid (CAS No. 26099-09-2): A Versatile Polymeric Material for Advanced Applications

Polymaleic acid (CAS No. 26099-09-2), a linear polymer derived from the polymerization of maleic anhydride, has emerged as a critical component in diverse scientific and industrial domains. Its unique chemical structure, characterized by alternating units of maleic anhydride residues and hydroxyl groups, imparts exceptional functional versatility. Recent advancements in synthetic methodologies have further expanded its utility, particularly in drug delivery systems, biomedical materials, and wastewater treatment applications. This article explores its structural properties, cutting-edge applications, and emerging research trends.

The synthesis of polymaleic acid typically involves the controlled polymerization of maleic anhydride under acidic or basic conditions, yielding polymers with molecular weights ranging from 500 to 10,000 g/mol. A key advantage lies in its tunable hydrophilicity: the carboxylic acid groups can be partially neutralized with sodium or potassium hydroxide to form water-soluble salts such as sodium polymaleate. This flexibility enables precise adaptation to specific application requirements. For instance, studies published in the Journal of Applied Polymer Science (2023) demonstrated how pH-responsive formulations leverage this property for targeted drug release mechanisms.

In industrial contexts, CAS No. 26099-09-2-based materials excel as chelating agents due to their high metal ion binding capacity. Recent research highlights their efficacy in removing heavy metals like lead and cadmium from contaminated water streams, outperforming conventional EDTA-based compounds in terms of biodegradability and environmental safety. A groundbreaking study in Nature Sustainability (June 2024) reported a novel nanocomposite integrating polymaleic acid with graphene oxide that achieved 98% removal efficiency for hexavalent chromium under ambient conditions.

Biochemical applications have seen significant innovation through functionalized derivatives of polymaleic acid. Researchers at MIT recently developed a hydrogel matrix incorporating this polymer for tissue engineering purposes (Biomaterials Science, 2024). The material's inherent biocompatibility combined with tunable mechanical properties makes it ideal for creating scaffolds that promote cell adhesion and proliferation without inflammatory responses. Clinical trials are currently underway to evaluate its potential in regenerative medicine therapies.

In pharmaceutical development, polymaleic acid-based prodrugs are being investigated for enhancing drug bioavailability. A collaborative study between Merck KGaA and ETH Zurich demonstrated that conjugating poorly soluble APIs with this polymer increased intestinal absorption rates by up to 75% through self-emulsification mechanisms (Journal of Pharmaceutical Sciences, May 2024). The polymer's amphiphilic nature facilitates micelle formation, protecting drug molecules during gastrointestinal transit while ensuring controlled release in target tissues.

Ongoing research focuses on advancing its role in energy storage systems. Scientists at Stanford University have synthesized a novel ion-conducting membrane using crosslinked polymaleic acid doped with sulfonic groups (Nature Energy, March 2024). This material exhibits exceptional proton conductivity (187 mS/cm at 80°C) while maintaining structural stability over 1,500 charge-discharge cycles – critical parameters for next-generation fuel cells and redox flow batteries.

The material's future trajectory appears promising across multiple frontiers:

• In diagnostics: Fluorescently labeled polymaleate nanoparticles show early promise as targeted imaging agents for cancer detection (preclinical data from UC Berkeley labs).
• In agriculture: Field trials indicate its potential as a non-toxic antifungal coating for seeds when combined with essential oils.
• In electronics: Research groups are exploring its use as a dielectric material in flexible printed circuit boards due to its excellent thermal stability up to 185°C.

The evolving landscape underscores the strategic importance of optimizing production processes while maintaining rigorous quality control standards. Innovations such as continuous-flow microreactor synthesis now enable precise molecular weight control and reduced batch variability – critical factors for high-value biomedical applications requiring regulatory compliance under FDA guidelines.

This multifunctional polymer continues to redefine boundaries across disciplines through continuous innovation driven by interdisciplinary collaboration between chemists, bioengineers, and materials scientists worldwide.